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Compound of Interest

Compound Name: 2-Fluorophenethylisocyanide

CAS No.: 730964-62-2

Cat. No.: B1597057

Get Quote

This technical guide provides a detailed analysis of the expected spectroscopic data for 2-
fluorophenethylisocyanide. In the absence of direct experimental spectra in the public

domain, this document serves as an in-depth predictive guide for researchers, scientists, and

drug development professionals. By dissecting the molecule's structural components and

drawing upon established principles of spectroscopy and data from analogous compounds, we

will construct a comprehensive spectroscopic profile, encompassing ¹H NMR, ¹³C NMR, IR, and

Mass Spectrometry. This approach not only predicts the spectral characteristics but also

explains the underlying chemical principles, offering a robust framework for spectral

interpretation and compound verification.

Molecular Structure and Predicted Spectroscopic
Behavior
2-Fluorophenethylisocyanide is a bifunctional molecule featuring a 2-fluorophenyl group, an

ethyl linker, and a terminal isocyanide functional group. Each of these components will give rise

to distinct signals in their respective spectroscopic analyses. The presence of the

electronegative fluorine atom and the unique electronic nature of the isocyanide group are

expected to be key determinants of the molecule's spectral signature.
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To cite this document: BenchChem. [Unveiling the Spectroscopic Signature of 2-
Fluorophenethylisocyanide: A Technical Guide]. BenchChem, [2026]. [Online PDF]. Available
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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